Cas no 2035023-15-3 ((2E)-3-(furan-2-yl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]prop-2-enamide
• CAS No: 2035023-15-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5354910
• Update Time: 2025-06-08

(2E)-3-(furan-2-yl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)acrylamide
• (E)-3-(furan-2-yl)-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]prop-2-enamide
• (2E)-3-(furan-2-yl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]prop-2-enamide

• Inchi： 1S/C19H21NO4/c1-23-16-6-8-17-14(12-16)4-2-10-19(17,22)13-20-18(21)9-7-15-5-3-11-24-15/h3,5-9,11-12,22H,2,4,10,13H2,1H3,(H,20,21)/b9-7+
• InChI Key： UWXCBXKQOGNSNU-VQHVLOKHSA-N
• SMILES： OC1(CNC(/C=C/C2=CC=CO2)=O)C2C=CC(=CC=2CCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• XLogP3: 2.1
• Topological Polar Surface Area: 71.7

Additional information on (2E)-3-(furan-2-yl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]prop-2-enamide

Introduction to Compound (CAS No. 2035023-15-3) and Its Applications in Chemical Biology

Compound with the CAS number 2035023-15-3 and the systematic name (2E)-3-(furan-2-yl)-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]prop-2-enamide represents a fascinating molecule with significant potential in the field of chemical biology. This compound, characterized by its intricate structure, has garnered attention due to its unique chemical properties and promising biological activities. The presence of a furan moiety and a tetrahydronaphthalene scaffold suggests a rich interplay of electronic and steric effects, which can be exploited for designing novel bioactive molecules.

The structural features of this compound make it an attractive candidate for further investigation in various biological pathways. The furan-2-yl group is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes. Additionally, the tetrahydronaphthalen-1-yl moiety introduces a rigid aromatic system that can enhance the binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a pharmacophore in drug discovery efforts.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of complex molecules. The systematic name of the compound provides valuable insights into its potential interactions with biological systems. For instance, the 1-hydroxy and 6-methoxy substituents on the tetrahydronaphthalene ring may influence the compound's solubility and metabolic stability, which are critical factors in drug development. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have been employed to model the interactions of this compound with various biological targets.

One of the most exciting aspects of this compound is its potential application in modulating neurological pathways. The structural similarity to known bioactive molecules has led researchers to explore its effects on enzymes and receptors involved in neurotransmission. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to treating neurological disorders. The ability of the furan and tetrahydronaphthalene moieties to interact with specific amino acid residues in protein targets makes it a promising scaffold for designing novel therapeutics.

The synthesis of this compound presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such intricate molecules with high precision. The use of transition metal-catalyzed reactions has been particularly valuable in constructing the key functional groups present in this compound. These synthetic strategies not only improve yield but also allow for modifications that can enhance biological activity.

In addition to its potential therapeutic applications, this compound has shown promise in material science applications. The unique electronic properties of the furan and tetrahydronaphthalene moieties make it suitable for use in organic electronics and photovoltaic devices. Researchers are exploring its use as a building block for developing new materials with enhanced optoelectronic properties. This interdisciplinary approach highlights the versatility of this molecule beyond traditional pharmaceutical applications.

The development of new analytical techniques has also played a crucial role in studying this compound. High-resolution spectroscopy methods, such as NMR and mass spectrometry, have provided detailed insights into its molecular structure and dynamics. These techniques are essential for understanding how the compound behaves in different environments, which is critical for optimizing its biological activity.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural modifications. By introducing variations into the furan and tetrahydronaphthalene moieties, researchers aim to discover analogs with improved pharmacological profiles. This approach aligns with the broader trend in drug discovery towards rational design based on structural information.

In conclusion, compound (CAS No. 2035023-15-3) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of chemical features makes it an attractive candidate for further exploration in both pharmaceuticals and materials science. As research continues to uncover new applications for this molecule, it is likely to remain a focal point in interdisciplinary studies across multiple scientific disciplines.